Cas no 1692606-40-8 (5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde)

• Product Name: 5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde
• CAS No: 1692606-40-8
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD28015447
• CID: 5073914
• Update Time: 2026-03-01

5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde
• 3-fluoro-5-pyrrolidin-1-ylbenzaldehyde

• MDL： MFCD28015447
• Inchi： 1S/C11H12FNO/c12-10-5-9(8-14)6-11(7-10)13-3-1-2-4-13/h5-8H,1-4H2
• InChI Key： HJYBRNVRDGZKKH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3

Additional information on 5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde

Introduction to 5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde (CAS No. 1692606-40-8)

5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde (CAS No. 1692606-40-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzaldehyde class, characterized by the presence of a formyl group (-CHO) attached to a benzene ring. The introduction of a fluorine atom at the 5-position and a pyrrolidin-1-yl substituent at the 3-position enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery and development.

The fluoro group is a well-documented moiety in medicinal chemistry, known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. The presence of a fluoro atom in 5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde can influence its interactions with biological targets, potentially leading to improved efficacy and reduced side effects compared to its non-fluorinated counterparts. This feature has been extensively studied in the development of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs.

The pyrrolidin-1-yl substituent adds another layer of complexity to the molecule, contributing to its potential bioactivity. Pyrrolidine rings are commonly found in biologically active compounds, often serving as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of a pyrrolidinyl group into 5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde may enhance its ability to interact with specific enzymes or receptors, thereby influencing its therapeutic potential.

Recent research has highlighted the importance of 5-fluoro-substituted benzaldehydes in medicinal chemistry. Studies have demonstrated that fluorinated benzaldehydes can exhibit enhanced binding affinity to certain biological targets due to the electron-withdrawing nature of the fluorine atom. This property can be exploited to develop more potent and selective drugs. For instance, fluorinated benzaldehydes have been investigated for their role in modulating enzyme activity, particularly in cases where precise control over binding interactions is crucial.

In addition to its structural features, 5-Fluoro-3-pyrrolidin-1-ylbenzaldehyde (CAS No. 1692606-40-8) has been explored for its potential applications in synthetic chemistry. The aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases or other heterocyclic compounds. These derivatives can then be screened for various biological activities, providing a scaffold for drug development. The versatility of this compound makes it an attractive intermediate for chemists working on novel therapeutic agents.

The pharmaceutical industry has shown particular interest in benzaldehyde derivatives due to their broad spectrum of biological activities. Researchers have reported that compounds containing the benzaldehyde moiety can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The addition of fluorine and pyrrolidine substituents may further enhance these properties by improving solubility, metabolic stability, and target specificity. This has led to increased efforts in synthesizing and characterizing new analogs of 5-fluoro-substituted benzaldehydes, including 5-Fluoro-3-pyrrolidin-1-ybenzaldehyde.

One area where 5-fluoro-substituted benzaldehydes have seen significant research is in the development of antiviral agents. The ability of these compounds to interfere with viral replication or inhibit viral enzymes has made them valuable candidates for treating infectious diseases. For example, studies have shown that certain benzaldehyde derivatives can disrupt viral protease activity or inhibit viral entry into host cells. The unique structural features of 5-fluoro-substituted benzaldehydes, such as those present in 5-Fluoro 3-Pyrrolidin 1 ylbenzaldehyde, may offer additional advantages in this context.

Another promising application of 5-Fluoro 3-Pyrrolidin 1 ylbenzaldehyde is in the field of oncology. Cancer research has identified several targets that can be modulated by small molecules to induce apoptosis or inhibit tumor growth. Benzaldehyde derivatives have been investigated for their ability to interact with these targets, leading to the development of novel anticancer drugs. The presence of both fluorine and pyrrolidine substituents may enhance the potency and selectivity of these compounds against cancer cells while minimizing toxicity to healthy tissues.

The synthesis of 5-Fluoro 3-Pyrrolidin 1 ylbenzaldehyde (CAS No. 1692606 40 8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrroles or pyrrolidines with fluorobenzaldehydes or other fluorinated aromatic aldehydes. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones.

The characterization of this compound is crucial for understanding its chemical properties and potential biological activities. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to confirm the structure and purity of 5-Fluoro 3-Pyrrolidin 1 ylbenzaldehyde (CAS No. 1692606 40 8). Additionally, computational methods such as molecular modeling can provide insights into its interactions with biological targets and help predict its pharmacological properties.

In conclusion,5-Fluoro 3-Pyrrolidin 1 ylbenzaldehyde(CAS No.,1692606-40-8) is a versatile compound with significant potential in pharmaceutical research due to its unique structural features and diverse biological activities. Itsfluorine-substituted aromatic core, combined with apyrrolidine moiety, offersascaffoldfordevelopingnoveltherapeuticagents.Thiscompoundhasbeeninvestigatedforitspotentialapplicationsintargetingvariousbiologicalprocesses,rangingfromantiviraltoanticancertherapies.Thepharmaceuticalindustrycontinuestoseeknovelderivativesofthisclassofcompounds,makingCASNo,1692606>40>8>animportantmaterialforfuturedrugdiscoveryanddevelopmentefforts.>